Cas no 885278-92-2 (Ethyl 7-(benzyloxy)-1H-indazole-3-carboxylate)

• Product Name: Ethyl 7-(benzyloxy)-1H-indazole-3-carboxylate
• CAS No: 885278-92-2
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• MDL: MFCD07371593
• CID: 711605
• PubChem ID: 53408588
• Update Time: 2025-04-19

Ethyl 7-(benzyloxy)-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-(benzyloxy)-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 7-(phenylmethoxy)-, ethyl ester
• Ethyl 7-benzyloxy-1H-indazole-3-carboxylate
• ethyl 7-phenylmethoxy-2H-indazole-3-carboxylate
• AKOS016010132
• FT-0744586
• SB39532
• A861913
• Ethyl7-(benzyloxy)-1H-indazole-3-carboxylate
• ETHYL 7-(BENZYLOXY)-2H-INDAZOLE-3-CARBOXYLATE
• 885278-92-2
• DTXSID40696345
• DB-077781

• MDL： MFCD07371593
• Inchi： 1S/C17H16N2O3/c1-2-21-17(20)16-13-9-6-10-14(15(13)18-19-16)22-11-12-7-4-3-5-8-12/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key： XMEPDLQEROSUCV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2=C(C(=O)OCC)NN=C21

Computed Properties

• Exact Mass: 296.11600
• Monoisotopic Mass: 296.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.6

Experimental Properties

• PSA: 64.21000
• LogP: 3.31860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles